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Compound of Interest

Compound Name:
N-[2-(Cyclohex-1-en-1-

yl)ethyl]thian-4-amine

Cat. No.: B13282282

Get Quote

Executive Summary & Scope
This guide provides a technical analysis of the mass spectrometry (MS) fragmentation patterns

of cyclohexenyl-thiane amines. These compounds—characterized by a saturated sulfur-

containing thiane ring fused or tethered to an unsaturated cyclohexenyl amine scaffold—

represent a complex structural class often encountered in neuropharmacology and designer

drug analysis (analogous to dissociative agents like tiletamine or phencyclidine derivatives).

Target Audience: Medicinal Chemists, Forensic Toxicologists, and DMPK Scientists. Objective:

To distinguish cyclohexenyl-thiane amines from their aromatic (thienyl) or saturated

(cyclohexyl) analogs using differential fragmentation pathways.

Instrumentation & Methodological Protocols
To achieve reproducible fragmentation data, the following dual-method approach is

recommended. This protocol ensures both molecular weight confirmation and structural

elucidation.
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Protocol A: High-Resolution ESI-QTOF (Soft Ionization)
Purpose: Determination of exact mass (

) and elemental formula.

Source Parameters:

Capillary Voltage: 3.5 kV

Gas Temperature: 325°C

Fragmentor Voltage: 135 V (Optimized to prevent in-source decay).

Collision Energy (CID): Stepped gradient (10, 20, 40 eV) to induce progressive ring opening.

Protocol B: GC-MS Electron Impact (Hard Ionization)[1]
Purpose: Structural fingerprinting via high-energy fragmentation (70 eV).

Inlet Temperature: 250°C (Ensure rapid volatilization without thermal degradation).

Scan Range:m/z 40–400.

Mechanistic Fragmentation Analysis
The fragmentation of cyclohexenyl-thiane amines is driven by three competing mechanistic

"pulls": the charge-stabilizing amine, the retro-Diels-Alder (RDA) instability of the cyclohexenyl

ring, and the lability of the saturated thiane sulfur.

Primary Pathway: Nitrogen-Driven -Cleavage
As with most aliphatic amines, the radical cation formed in EI seeks stabilization on the

nitrogen.

Mechanism: Homolytic cleavage of the C-C bond adjacent to the nitrogen.

Diagnostic Peak: This typically yields the Base Peak (100% abundance).[1]

Differentiation: If the amine is a piperidine or pyrrolidine ring, the
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-cleavage often leads to an iminium ion (

84 for piperidine,

70 for pyrrolidine).

Secondary Pathway: Cyclohexenyl Retro-Diels-Alder
(RDA)
The presence of the double bond in the cyclohexenyl ring triggers a characteristic RDA

reaction.

Mechanism: The cyclohexene moiety undergoes a pericyclic rearrangement, ejecting a

neutral ethylene (

, 28 Da) or butadiene fragment depending on substitution.

Mass Shift: Look for a satellite peak at

. This is a crucial differentiator from fully saturated cyclohexyl analogs, which do not undergo
RDA.

Tertiary Pathway: Thiane Ring Opening
Unlike the aromatic thiophene ring (which is highly stable), the saturated thiane ring is prone to

ring opening and sulfur extrusion.

Mechanism: C-S bond cleavage followed by the loss of ethylene (

) or propene (

) from the sulfur ring.

Sulfur Signature: The presence of sulfur is confirmed by the

isotope peak (

of the parent ion intensity) at

.
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Comparative Analysis: Thiane vs. Thiophene vs.
Cyclohexyl
The following table contrasts the spectral signatures of the target compound against its

common structural analogs.

Table 1: Diagnostic Ion Comparison (EI Source, 70 eV)

Feature
Cyclohexenyl-Thiane

Amine (Target)

Cyclohexyl-Thiane

Amine (Saturated
Analog)

Cyclohexenyl-

Thienyl Amine

(Aromatic Analog)

Molecular Ion (

)
Moderate Intensity Weak / Absent

Strong (Aromatic

stabilization)

Base Peak -Cleavage (Amine

specific)

-Cleavage (Amine

specific)

-Cleavage (Amine

specific)

RDA Fragment
Present (

)
Absent

Present (

)

Sulfur Ring Loss
High (Loss of

, 60 Da)

High (Loss of

)

Low (Thiophene ring

is stable)

Isotope Pattern

Distinct

(

)

Distinct

(

)

Distinct

(

)

Low Mass Ions 41, 54 (Dienes) 55, 83 (Cycloalkyls) 97 (Thiophene cation)

Visualizing the Fragmentation Tree
The following diagram maps the logical flow of fragmentation for a hypothetical 1-(thian-4-

yl)cyclohex-3-enyl amine.
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Molecular Ion (M+)
[Radical Cation]

α-Cleavage Product
(Base Peak)
[Iminium Ion]

Primary Pathway
(Fastest Kinetics)

RDA Fragment
[M - 28 (C2H4)]

Retro-Diels-Alder
(Cyclohexenyl specific)

Thiane Ring Opening
[Loss of HS or C2H4S]

C-S Bond Scission
(Thiane specific)

Low Mass Series
m/z 41, 54, 67

Secondary Decay Elimination

Click to download full resolution via product page

Caption: Figure 1. Competitive fragmentation pathways for cyclohexenyl-thiane amines under

Electron Impact (70 eV).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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